4-cyclohexyloxy-N-pyrazin-2-ylbenzamide

• IUPAC Name: 4-cyclohexyloxy-N-pyrazin-2-ylbenzamide
• InChI: InChI=1S/C17H19N3O2/c21-17(20-16-12-18-10-11-19-16)13-6-8-15(9-7-13)22-14-4-2-1-3-5-14/h6-12,14H,1-5H2,(H,19,20,21)
• InChI Key: JGLMCEKABGAVMT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=C(C=C2)C(=O)NC3=NC=CN=C3
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

4-Cyclohexyloxy-N-pyrazin-2-ylbenzamide is a benzamide derivative featuring a cyclohexyloxy substituent at the 4-position of the benzene ring and a pyrazin-2-yl group attached to the amide nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-cyclohexyloxy-N-pyrazin-2-ylbenzamide typically involves the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized by reacting benzoyl chloride with an appropriate amine under basic conditions.

Introduction of the Pyrazin-2-yl Group: The pyrazin-2-yl group can be introduced through a nucleophilic substitution reaction, where a pyrazine derivative reacts with the benzamide core.

Attachment of the Cyclohexyloxy Group: The cyclohexyloxy group can be attached via an etherification reaction, where cyclohexanol reacts with the benzamide core in the presence of a suitable catalyst.

Industrial Production Methods

Industrial production of 4-cyclohexyloxy-N-pyrazin-2-ylbenzamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-cyclohexyloxy-N-pyrazin-2-ylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the substituents present on the benzamide core.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated derivatives and nucleophiles under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted benzamides or pyrazine derivatives.

Scientific Research Applications

4-cyclohexyloxy-N-pyrazin-2-ylbenzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-cyclohexyloxy-N-pyrazin-2-ylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

a. 4-Fluoro-N-indane-2-ylbenzamide ()

• Structure : Features a 4-fluoro substituent on the benzene ring and an indane-2-yl group on the amide nitrogen.
• Activity: Demonstrates eNOS (endothelial nitric oxide synthase) stimulation, anti-ischemic effects, and efficacy in reducing neointima formation in hyperlipidemic rats. The indane group’s bicyclic structure may enhance target affinity compared to the cyclohexyloxy group in the target compound .

b. 2-[(1S)-1-Cyclohexylethoxy]-5-fluoro-N-(3-methoxypyrazin-2-yl)benzamide ()

• Structure : Contains a bulky 2-cyclohexylethoxy group, a 5-fluoro substituent, and a 3-methoxy-pyrazin-2-yl group.
• Activity : Patented for unspecified therapeutic applications, likely leveraging fluorine’s electronegativity for enhanced binding and the methoxy group for solubility modulation.

c. 2-Chloro-N-(2-pyridin-4-ylpyrimidin-4-yl)benzamide ()

• Structure : Substitutes pyrazine with a pyrimidine ring and includes a chloro group.
• Activity : Pyrimidine’s dual nitrogen atoms may alter hydrogen-bonding patterns, affecting target specificity.
• Key Difference : The pyrimidine ring (vs. pyrazine) could shift activity toward kinase inhibition or antimicrobial targets .

Physicochemical and Pharmacokinetic Implications

Compound	Key Substituents	Lipophilicity (Predicted)	Potential Applications
4-Cyclohexyloxy-N-pyrazin-2-ylbenzamide	Cyclohexyloxy, pyrazin-2-yl	High	CNS or antimicrobial targets
4-Fluoro-N-indane-2-ylbenzamide	Fluoro, indane-2-yl	Moderate	Cardiovascular diseases
Compound	Cyclohexylethoxy, fluoro, methoxy	Moderate-high	Targeted therapies

• Cyclohexyl vs. Indane : The cyclohexyl group’s flexibility may improve conformational adaptability in binding pockets, while the indane’s rigidity could enhance specificity .
• Heterocycle Modifications : Pyrazine’s two nitrogen atoms (vs. pyrimidine’s two or pyridine’s one) influence electron distribution and solubility. Methoxy groups () may mitigate excessive hydrophobicity .